Cas no 1806053-67-7 (2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde)
2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde
-
- Inchi: 1S/C9H3F6IO/c10-8(11,12)5-2-6(9(13,14)15)7(16)1-4(5)3-17/h1-3H
- InChI Key: FWBBRWVGLITWBA-UHFFFAOYSA-N
- SMILES: IC1C=C(C=O)C(C(F)(F)F)=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 367.91328 g/mol
- Monoisotopic Mass: 367.91328 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1
- Molecular Weight: 368.01
2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013033889-1g |
2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde |
1806053-67-7 | 97% | 1g |
1,475.10 USD | 2021-06-22 |
2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde
Professional Introduction to 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde (CAS No. 1806053-67-7)
2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential applications. This compound, identified by the CAS number 1806053-67-7, is characterized by the presence of two trifluoromethyl groups and an iodine substituent on a benzaldehyde backbone. Such structural motifs make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.
The trifluoromethyl group is a key feature in many modern pharmaceuticals, as it can influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. The introduction of fluorine atoms into aromatic rings often enhances the pharmacokinetic properties of molecules, making them more suitable for clinical use. In the case of 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde, the dual presence of these groups provides a versatile platform for further functionalization, enabling chemists to explore a wide range of derivatives.
The iodobenzaldehyde moiety serves as an important handle for cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. Palladium-catalyzed reactions, such as Suzuki-Miyaura and Stille couplings, can be employed to introduce various substituents at the iodine-bearing position, thereby expanding the structural diversity of the resulting compounds. This reactivity makes 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde a valuable building block for constructing more complex scaffolds.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug discovery. For instance, studies have demonstrated that trifluoromethylated benzaldehydes can exhibit enhanced binding to biological targets due to their ability to modulate electronic properties and steric interactions. The iodine atom in 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde further enhances its utility by providing a site for selective functionalization.
In particular, research has shown that compounds containing both trifluoromethyl and iodine substituents can be effective in inhibiting various enzymatic pathways relevant to diseases such as cancer and inflammation. The combination of these motifs has been found to improve both potency and selectivity in drug candidates. For example, recent studies have explored derivatives of 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde as potential inhibitors of kinases and other therapeutic targets.
The synthesis of 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by aldehyde formation. The presence of multiple reactive sites necessitates precise control over reaction conditions to avoid unwanted side products. Advances in catalytic methods have enabled more efficient synthesis of this compound, making it more accessible for industrial applications.
The growing interest in fluorinated compounds has also driven innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde and its derivatives. These tools provide critical insights into molecular interactions and help guide further optimization efforts.
From a commercial perspective, 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde is sought after by pharmaceutical companies and research institutions due to its versatility as a synthetic intermediate. Its ability to undergo diverse transformations makes it a cornerstone in libraries of compounds used for high-throughput screening (HTS) and other drug discovery initiatives. The demand for such specialized intermediates is expected to grow as the pharmaceutical industry continues to prioritize innovative approaches to molecular design.
The future directions for research involving 2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde are likely to focus on expanding its applications in medicinal chemistry. Exploration of novel coupling reactions and derivatization strategies will continue to uncover new therapeutic possibilities. Additionally, computational methods are being increasingly employed to predict the properties and reactivity of fluorinated compounds like this one, further accelerating the drug discovery process.
In conclusion,2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde (CAS No. 1806053-67-7) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical development. Its unique structural features—combining both trifluoromethyl groups and an iodine substituent—make it an indispensable tool for chemists working on next-generation therapeutics. As research progresses,this compound will undoubtedly continue to play a pivotal role in discovering new medicines that address unmet clinical needs.
1806053-67-7 (2,4-Bis(trifluoromethyl)-5-iodobenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)